Cas no 1016-40-6 (1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester)

• Product Name: 1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester
• CAS No: 1016-40-6
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 187387
• PubChem ID: 13909
• Update Time: 2025-04-19

1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester
• 2-Methyl-5-nitro-1H-imidazole-1-acetic acid ethyl ester
• ethyl 2-(2-methyl-5-nitroimidazol-1-yl)acetate
• ETHYL 2‐METHYL‐5‐NITRO‐1H‐IMIDAZOLE‐1‐ACETATE
• (2-Methyl-5-nitro-imidazol-1-yl)-acetic acid ethyl ester
• Ethyl (2-methyl-5-nitro-1H-imidazol-1-yl)acetate
• E90110
• Ethyl 2-methyl-5-nitro-1H-imidazole-1-acetate
• ethyl 2-(2-methyl-5-nitro-1H-imidazole-1-yl)acetate
• ethyl 2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetate
• IMIDAZOLE-1-ACETIC ACID, 2-METHYL-5-NITRO-, ETHYL ESTER
• 1016-40-6
• DTXSID10144040
• Ethyl (2-methyl-5-nitro-1H-imidazol-1-yl)acetate #
• FT-0760824
• 2-Methyl-5-nitroimidazole-1-acetic acid, ethyl ester
• BRN 0617040
• CKGGIKOPFUMXET-UHFFFAOYSA-N
• 1H-Imidazole-1-acetic acid, 2-methyl-5-nitro-, ethyl ester
• Oprea1_507904
• DA-48368

• Inchi： 1S/C8H11N3O4/c1-3-15-8(12)5-10-6(2)9-4-7(10)11(13)14/h4H,3,5H2,1-2H3
• InChI Key： CKGGIKOPFUMXET-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(=CN=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07503
• Monoisotopic Mass: 213.074956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.9

Experimental Properties

• Density: 1.36
• Boiling Point: 387.3°C at 760 mmHg
• Flash Point: 188°C
• Refractive Index: 1.573
• PSA: 87.26
• LogP: 1.18600